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Compound of Interest

Compound Name: Calcium metabisulfite

CAS No.: 49663-88-9

Cat. No.: B12686002

Get Quote

An Important Note on Data Availability: Publicly accessible, in-depth technical information,

particularly regarding detailed experimental protocols, specific signaling pathway interactions,

and comprehensive safety data for Calcium Metabisulfite (CAS: 49663-88-9), is limited. Much

of the available literature focuses on the more commonly used sodium and potassium

metabisulfites. While chemically related, direct extrapolation of data is not always appropriate.

This guide synthesizes the currently available information.

Chemical and Physical Properties
Calcium metabisulfite, also known as calcium disulfite, is an inorganic compound with the

chemical formula CaS₂O₅.[1][2] It is a white crystalline powder that is soluble in water, forming

a solution with a distinct sulfur dioxide odor.[1] Upon dissolution, it dissociates into calcium and

bisulfite ions.[1]

Table 1: Chemical Identifiers for Calcium Metabisulfite
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Identifier Value

CAS Number 49663-88-9[2]

Molecular Formula CaO₅S₂[1][2]

Molecular Weight 184.2 g/mol [1][2]

InChI
InChI=1S/Ca.H2O5S2/c;1-6(2)7(3,4)5/h;(H,1,2)

(H,3,4,5)/q+2;/p-2

Canonical SMILES [O-]S(=O)S(=O)(=O)[O-].[Ca+2][1]

Table 2: Physical Properties of Calcium Metabisulfite

Property Value Notes

Appearance White crystalline powder[1]

Odor
Strong odor of sulfur dioxide in

solution[1]

Solubility Highly soluble in water[1]

Specific solubility data

(g/100mL) is not readily

available.

Melting Point Data not available
Often decomposes upon

heating.

Boiling Point Data not available Decomposes before boiling.

Synthesis and Chemical Reactions
Synthesis Methods
Several general methods for the synthesis of calcium metabisulfite have been described:[1]

Direct Reaction: This is the most common method and involves the reaction of calcium

hydroxide with an excess of sulfur dioxide gas.[1] Ca(OH)₂ + 2SO₂ → CaS₂O₅ + H₂O
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Neutralization: The neutralization of sulfurous acid with either calcium carbonate or calcium

hydroxide can also produce calcium metabisulfite.[1]

Thermal Decomposition: Heating calcium bisulfite (calcium hydrogen sulfite) results in the

removal of water to form calcium metabisulfite.[1]

Chemical Reactions
Calcium metabisulfite undergoes several key reactions:

Hydrolysis: In an aqueous solution, it hydrolyzes to form calcium ions (Ca²⁺) and bisulfite

ions (HSO₃⁻).[1] CaS₂O₅ + H₂O → Ca²⁺ + 2HSO₃⁻

Oxidation: In the presence of oxygen, calcium metabisulfite can be oxidized to calcium

sulfate.[1] 2CaS₂O₅ + O₂ → 2CaSO₄ + 2SO₂

Reduction: It can act as a reducing agent in various chemical reactions.[1]

Applications and Biological Interactions
The primary application of calcium metabisulfite is as a preservative and antioxidant,

particularly in the food and beverage industry, such as in winemaking.[1] Its preservative action

is due to the release of sulfur dioxide, which inhibits the growth of microorganisms.

Relevance to Drug Development
While specific applications in drug development are not well-documented, its properties as a

reducing agent and antioxidant are of interest.[1] It is plausible that it could be investigated as a

pharmaceutical excipient to prevent the oxidative degradation of active pharmaceutical

ingredients (APIs).

There is some indication that calcium metabisulfite may influence drug metabolism.[1] It has

been suggested that it can affect oxidative stress levels and the activity of detoxification

enzymes.[1] However, specific studies detailing these interactions and the signaling pathways

involved are not currently available in the public domain.

Due to the presence of the calcium ion, it is conceivable that calcium metabisulfite could

have some interaction with calcium signaling pathways. However, no direct evidence or
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research has been found to support this for calcium metabisulfite specifically.

Experimental Protocols
Detailed, validated experimental protocols for the synthesis, analysis, or specific applications of

calcium metabisulfite are not readily available in scientific literature. The following represents

a generalized workflow for the analysis of sulfites in a sample, which would need to be adapted

and validated for calcium metabisulfite in a specific matrix.

Sample Preparation Analytical Procedure

Data Processing

Sample containing
Calcium Metabisulfite

Extraction with
degassed water

Addition of a
stabalizing agent

(e.g., formaldehyde)
Filtration (0.45 µm) Ion Chromatography

or RP-HPLC
Conductivity or
UV Detection

Quantification of
Sulfite

Calibration Curve
(Sulfite Standards)

Calculation of
Calcium Metabisulfite

Concentration

Click to download full resolution via product page

A generalized workflow for the analysis of sulfites.

Signaling Pathway Interactions
There is a lack of specific research on the interaction of calcium metabisulfite with cellular

signaling pathways. The diagram below illustrates a hypothetical interaction based on its known

properties as a source of bisulfite ions and its potential to influence oxidative stress. This is a

theoretical representation and has not been experimentally validated for calcium
metabisulfite.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12686002/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-calcium-metabisulfite-cas-49663-88-9
https://www.benchchem.com/product/b12686002/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-calcium-metabisulfite-cas-49663-88-9
https://www.benchchem.com/product/b12686002/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-calcium-metabisulfite-cas-49663-88-9
https://www.benchchem.com/product/b12686002/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-calcium-metabisulfite-cas-49663-88-9
https://www.benchchem.com/product/b12686002/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-calcium-metabisulfite-cas-49663-88-9
https://www.benchchem.com/product/b12686002/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-calcium-metabisulfite-cas-49663-88-9
https://www.benchchem.com/product/b12686002/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-calcium-metabisulfite-cas-49663-88-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12686002?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cellular Environment

Calcium Metabisulfite
(extracellular)

Bisulfite (HSO₃⁻)
(intracellular)

Uptake

Reactive Oxygen
Species (ROS)

Reduces

Drug Metabolizing
Enzymes (e.g., CYPs)

May influence
activity

Antioxidant Enzymes
(e.g., SOD, Catalase)

Induces/Inhibits

Altered Cellular
Response

Click to download full resolution via product page

A hypothetical signaling interaction for bisulfite.

Safety Information
A comprehensive, officially recognized Safety Data Sheet (SDS) for calcium metabisulfite
(CAS 49663-88-9) is not readily available. As with other sulfites, it should be handled with care.
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Contact with acids will liberate toxic sulfur dioxide gas. Individuals with sulfite sensitivities may

experience allergic reactions. Standard laboratory safety protocols, including the use of

personal protective equipment (gloves, safety glasses), should be followed.

Conclusion
Calcium metabisulfite is a compound with established applications as a preservative and

antioxidant. While its chemical properties suggest potential utility in pharmaceutical

formulations, a significant gap exists in the publicly available scientific literature regarding

detailed experimental data, its effects on biological pathways, and comprehensive safety

information. Further research is required to fully characterize this compound for applications in

drug development and to understand its biological interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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